Cas no 1261760-87-5 (5-hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 5-hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 1261760-87-5
• MF: C₇H₄ClF₃O₄S
• MW: 276.617470741272
• MDL: MFCD18397459
• CID: 4962395
• PubChem ID: 122199053
• Update Time: 2025-10-29

5-hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(trifluoromethoxy)benzenesulfonyl chloride
• 5-Hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
• 5-hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride

• MDL： MFCD18397459
• Inchi： 1S/C7H4ClF3O4S/c8-16(13,14)6-3-4(12)1-2-5(6)15-7(9,10)11/h1-3,12H
• InChI Key： WROGQWMWBUDLAB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1OC(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 72

Additional information on 5-hydroxy-2-(trifluoromethoxy)benzene-1-sulfonyl chloride

5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride: A Comprehensive Overview

5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride (CAS No. 1261760-87-5) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a hydroxyl and trifluoromethoxy substituent on a benzene ring. The presence of these functional groups makes it a versatile building block in organic synthesis, enabling the creation of complex molecules with tailored properties.

The molecular structure of 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride is defined by its benzene ring, which serves as the central framework. The sulfonyl chloride group (-SO₂Cl) is attached at the para position relative to the hydroxyl group (-OH), while the trifluoromethoxy group (-OCF₃) occupies the meta position. This arrangement not only imparts electronic effects but also influences the steric environment around the molecule, making it highly reactive under specific conditions.

Recent studies have highlighted the importance of 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride in the development of advanced materials, particularly in the field of polymer science. Researchers have demonstrated that this compound can be used as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* in 2023 revealed that incorporating this compound into polyamide networks significantly improved their resistance to high temperatures and chemical degradation.

In the pharmaceutical industry, 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable reagent for constructing complex drug candidates with specific pharmacokinetic profiles. A notable example is its use in the development of a novel class of kinase inhibitors, which have shown promising results in preclinical studies for treating various cancers.

The synthesis of 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of a substituted benzene derivative followed by chlorination to introduce the sulfonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity.

In conclusion, 5-Hydroxy-2-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride (CAS No. 1261760-87-5) stands as a pivotal compound in modern chemistry, offering diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop innovative materials and therapeutic agents. As research continues to uncover new potential uses for this compound, its role in advancing scientific knowledge and technological progress will undoubtedly grow.